![molecular formula C21H17NO2S B5597095 N-[2-oxo-2-phenyl-1-(phenylthio)ethyl]benzamide](/img/structure/B5597095.png)
N-[2-oxo-2-phenyl-1-(phenylthio)ethyl]benzamide
Overview
Description
N-[2-oxo-2-phenyl-1-(phenylthio)ethyl]benzamide, also known as OPBE, is a chemical compound that has been widely used in scientific research due to its unique biochemical and physiological effects. The synthesis of OPBE has been extensively studied, and its mechanism of action has been found to be highly specific.
Scientific Research Applications
Antimicrobial and Antifungal Properties
- New benzamide derivatives, including some similar to N-[2-oxo-2-phenyl-1-(phenylthio)ethyl]benzamide, have shown activity against bacterial and fungal strains at low concentrations. These studies suggest potential applications in antimicrobial and antifungal therapies (Limban et al., 2011).
Anticancer Activity
- Certain N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides have been synthesized and evaluated for anticancer activity against various cancer cell lines. Some compounds in this category showed higher anticancer activities than the reference drug, etoposide (Ravinaik et al., 2021).
Corrosion Inhibition
- Certain derivatives of benzamide, such as 2[2-Oxo-phenyl hydrazinyl ethyl] benzamide, have been tested and found effective for corrosion inhibition of mild steel in acidic media. These findings highlight their potential as corrosion inhibitors in industrial applications (Goel et al., 2010).
Catalytic Applications
- Keggin heteropolyacids have been used as environmentally benign catalysts for the synthesis of new 2-Benzoylamino-N-phenyl-benzamide derivatives. These compounds have been evaluated for biological activity, emphasizing their potential in green chemistry and catalysis (Ighilahriz-Boubchir et al., 2017).
Organic Synthesis and Medicinal Chemistry
- Novel benzamide derivatives have been synthesized for potential use in medicinal chemistry. These include derivatives synthesized via microwave-assisted methods, highlighting the efficiency of these techniques in producing pharmaceutically relevant compounds (Saikia et al., 2014).
Properties
IUPAC Name |
N-(2-oxo-2-phenyl-1-phenylsulfanylethyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17NO2S/c23-19(16-10-4-1-5-11-16)21(25-18-14-8-3-9-15-18)22-20(24)17-12-6-2-7-13-17/h1-15,21H,(H,22,24) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLGKXEPYTSSYAC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)C(NC(=O)C2=CC=CC=C2)SC3=CC=CC=C3 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17NO2S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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